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Compound of Interest

Compound Name:
YTTERBIUM(III) CHLORIDE

HEXAHYDRATE

Cat. No.: B1148365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Ytterbium(III)
chloride hexahydrate (YbCl₃·6H₂O). The information is compiled and presented to meet the

needs of laboratory personnel and professionals in drug development, emphasizing safe

handling, potential hazards, and emergency procedures. All data is presented in a structured

format for clarity and ease of use.

Section 1: Chemical and Physical Properties
Ytterbium(III) chloride hexahydrate is a deliquescent solid, meaning it readily absorbs

moisture from the air.[1] It is crucial to store it in a dry, inert atmosphere.[2] Key physical and

chemical properties are summarized in the table below.
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Property Value

Chemical Formula YbCl₃·6H₂O

Molecular Weight 387.49 g/mol

Appearance White to off-white crystals or lumps

Density 2.58 g/mL at 25 °C[3]

Melting Point 180 °C (decomposes)[3]

Solubility Soluble in water.[4]

Section 2: Hazard Identification and Classification
Ytterbium(III) chloride hexahydrate is classified as a hazardous substance according to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary

hazards are skin irritation, serious eye irritation, and respiratory tract irritation.[5][6]

GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[5]

[6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[5][6]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[5][6]

The GHS pictogram associated with these hazards is the exclamation mark (GHS07).[6] The

signal word is "Warning".[7][6]
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GHS Hazard Classification for Ytterbium(III) Chloride Hexahydrate.

Section 3: Toxicology
The toxicological effects of ytterbium(III) chloride have been investigated in various animal

models. Acute toxicity is characterized by delayed effects, and the substance is a known irritant

to the skin and eyes.

Acute Toxicity
The following table summarizes the available quantitative data on the acute toxicity of

ytterbium(III) chloride. It is important to note that some older data is for the anhydrous form.

Route of
Administration

Species Test Value

Oral Mouse LD50 4836 mg/kg

Intraperitoneal Mouse LD50 300 mg/kg

Intraperitoneal Guinea Pig LD50 132 mg/kg

Intravenous Hamster TDLo 50 mg/kg

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLo: Toxic

Dose Low. The lowest dose of a substance introduced by any route, other than inhalation, over
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any given period of time, and reported to produce any toxic effect in humans, or to produce

tumorigenic or reproductive effects in animals.

Experimental Protocols
Detailed experimental protocols for the toxicological studies on ytterbium(III) chloride
hexahydrate are not readily available in recently published literature. The primary source of

much of the acute toxicity data appears to be a study from 1962 by Haley et al. The following

descriptions are based on standard toxicological testing methodologies of that era.

Acute Oral Toxicity (LD50):

Principle: To determine the single dose of a substance that will cause the death of 50% of a

group of test animals when administered orally.

General Methodology: A group of animals (e.g., mice) would be fasted and then administered

a specific dose of ytterbium(III) chloride, likely dissolved in water, via gavage. Several dose

groups would be used to determine the dose-response relationship. The animals would be

observed for a set period (typically 14 days) for signs of toxicity and mortality. A statistical

method, such as the probit method, would then be used to calculate the LD50 value.

Skin and Eye Irritation (Draize Test):

Principle: To assess the potential of a substance to cause irritation to the skin and eyes.

General Methodology for Eye Irritation: A small amount of the test substance (e.g., 0.1 mL of

a solution or 100 mg of a solid) would be instilled into the conjunctival sac of one eye of a

conscious rabbit. The other eye serves as a control. The eyes are then observed and scored

for corneal opacity, iritis, and conjunctivitis at specific intervals (e.g., 1, 24, 48, and 72 hours,

and up to 21 days).

General Methodology for Skin Irritation: A small amount of the test substance is applied to a

shaved patch of skin on the back of a rabbit, typically under a gauze patch. The site is

observed for signs of erythema (redness) and edema (swelling) at various time points after

application. For ytterbium chloride, studies were conducted on both intact and abraded skin,

with more severe effects noted on abraded skin.
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Section 4: Safe Handling and Emergency
Procedures
Adherence to strict safety protocols is mandatory when handling ytterbium(III) chloride
hexahydrate to minimize exposure and prevent adverse health effects.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust.[2]

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[2]

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved

particulate respirator should be worn.[8]

First Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[9]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, seek medical attention.[5][9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.[10]

Spills and Disposal
In the event of a spill, avoid generating dust.[2] Wear appropriate PPE and sweep up the

material. Place it in a sealed container for disposal.[2] Dispose of the waste in accordance with
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local, state, and federal regulations.[2] Do not allow the material to enter drains or waterways.

[2]

Preparation

Handling

Cleanup & Disposal Emergency Response

Assess Hazards

Select PPE

Prepare Work Area

Weigh/Measure in Fume Hood

Perform Experiment

Decontaminate Work Area Spill Exposure

Dispose of Waste

End

Contain & Clean First Aid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://onlinelibrary.wiley.com/doi/10.1002/0471125474.tox043.pub3
https://onlinelibrary.wiley.com/doi/10.1002/0471125474.tox043.pub3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

General Laboratory Safety Workflow for Handling Ytterbium(III) Chloride Hexahydrate.

Section 5: Storage and Stability
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] It is

hygroscopic and should be protected from moisture.[2]

Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

of hydrogen chloride and ytterbium oxides.[2]

This guide is intended to provide comprehensive safety information for trained professionals.

Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most

current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ytterbium(III) Chloride Hexahydrate: A Comprehensive
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148365#ytterbium-iii-chloride-hexahydrate-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/publication/261717626_High-technology_metals_as_emerging_contaminants_Strong_increase_of_anthropogenic_gadolinium_levels_in_tap_water_of_Berlin_Germany_from_2009_to_2012
https://inis.iaea.org/records/emaxh-bxy06/files/5101613.pdf?download=1
https://epdf.pub/general-toxicology.html
https://tera.org/Publications/Lanthanides.pdf
https://www.benchchem.com/product/b1148365#ytterbium-iii-chloride-hexahydrate-safety-data-sheet-sds
https://www.benchchem.com/product/b1148365#ytterbium-iii-chloride-hexahydrate-safety-data-sheet-sds
https://www.benchchem.com/product/b1148365#ytterbium-iii-chloride-hexahydrate-safety-data-sheet-sds
https://www.benchchem.com/product/b1148365#ytterbium-iii-chloride-hexahydrate-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1148365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

